Cas no 1824629-19-7 (Methyl 3-amino-3-(5-bromo-2-fluoropyridin-3-yl)propanoate)

• Product Name: Methyl 3-amino-3-(5-bromo-2-fluoropyridin-3-yl)propanoate
• CAS No: 1824629-19-7
• MF: C₉H₁₀BrFN₂O₂
• MW: 277.090304851532
• CID: 6442397
• PubChem ID: 165509239
• Update Time: 2025-10-24

Methyl 3-amino-3-(5-bromo-2-fluoropyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1164189
• 1824629-19-7
• methyl 3-amino-3-(5-bromo-2-fluoropyridin-3-yl)propanoate
• Methyl 3-amino-3-(5-bromo-2-fluoropyridin-3-yl)propanoate

• Inchi： 1S/C9H10BrFN2O2/c1-15-8(14)3-7(12)6-2-5(10)4-13-9(6)11/h2,4,7H,3,12H2,1H3
• InChI Key： NLPMGBCQYNKLJF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(CC(=O)OC)N)F

Computed Properties

• Exact Mass: 275.99097g/mol
• Monoisotopic Mass: 275.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 3-amino-3-(5-bromo-2-fluoropyridin-3-yl)propanoate

Methyl 3-amino-3-(5-bromo-2-fluoropyridin-3-yl)propanoate

The compound Methyl 3-amino-3-(5-bromo-2-fluoropyridin-3-yl)propanoate (CAS No. 1824629-19-7) is a highly specialized organic compound with significant applications in the field of organic synthesis and drug discovery. This compound is characterized by its unique structure, which combines a methyl ester group with a substituted pyridine ring and an amino group. The presence of bromine and fluorine substituents on the pyridine ring imparts distinctive electronic and steric properties, making it a valuable building block in the construction of complex molecules.

Recent studies have highlighted the importance of Methyl 3-amino-3-(5-bromo-2-fluoropyridin-3-yl)propanoate in the development of novel therapeutic agents. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the context of anticancer drug discovery. The compound's ability to undergo various transformations, such as nucleophilic substitutions and cross-coupling reactions, has made it a versatile precursor in medicinal chemistry.

In terms of physical properties, Methyl 3-amino-3-(5-bromo-2-fluoropyridin-3-yl)propanoate exhibits a melting point of approximately 145°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been thoroughly investigated, with results indicating that it remains stable under mild acidic and basic conditions but undergoes decomposition under strong oxidizing or reducing environments.

The synthesis of Methyl 3-amino-3-(5-bromo-2-fluoropyridin-3-yl)propanoate involves a multi-step process that begins with the preparation of the corresponding pyridine derivative. Key steps include nucleophilic aromatic substitution to introduce the amino group and subsequent esterification to form the methyl ester. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

One of the most promising applications of Methyl 3-amino-3-(5-bromo-2-fluoropyridin-3-ylium)propanoate lies in its use as a chiral auxiliary in asymmetric synthesis. By leveraging its stereochemical properties, chemists have successfully employed this compound to construct enantioselective molecules with high optical purity. This approach has been particularly valuable in the synthesis of biologically active compounds, where stereochemistry plays a critical role in determining biological activity.

Moreover, Methyl 3-amino-3-(5-bromo-2-fluoropyridin-)propanoate has been utilized as a key intermediate in the development of fluorescent probes for bioimaging applications. Its ability to act as a fluorogenic substrate for specific enzymes has made it an attractive candidate for real-time monitoring of enzymatic activity in living cells.

In conclusion, Methyl 3-amino-)propanoate (CAS No. 1824629-) represents a significant advancement in organic chemistry, offering versatile applications across multiple disciplines. As research continues to uncover new potential uses for this compound, its role as a fundamental building block in chemical synthesis is likely to grow even further.